Benzoic acid morpholin-4-YL ester

Specification

• CAS No.: 5765-65-1
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: morpholin-4-yl benzoate
• Standard InChI: InChI=1S/C11H13NO3/c13-11(10-4-2-1-3-5-10)15-12-6-8-14-9-7-12/h1-5H,6-9H2
• Standard InChI Key: ZTURCWOWVLVNPE-UHFFFAOYSA-N
• SMILES: C1COCCN1OC(=O)C2=CC=CC=C2
• Canonical SMILES: C1COCCN1OC(=O)C2=CC=CC=C2

Introduction

Benzoic acid morpholin-4-yl ester, with the CAS number 5765-65-1, is a chemical compound that belongs to the ester family. It is synthesized from benzoic acid and morpholine, forming a morpholin-4-yl ester derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties and potential reactivity.

Physical and Chemical Characteristics

Property	Value
Melting Point	83 °C (in cyclohexane)
Boiling Point	314.3 ± 52.0 °C (Predicted)
Density	1.22 ± 0.1 g/cm³ (Predicted)
pKa	-2.50 ± 0.20 (Predicted)

Safety and Handling

Benzoic acid morpholin-4-yl ester is classified with hazard statements H315, H319, and H335, indicating it may cause skin and eye irritation and respiratory tract irritation. Precautionary statements include P261, P305, P351, and P338, advising against inhalation, ingestion, and contact with skin and eyes, and recommending rinsing with water in case of contact.

Suppliers and Availability

Benzoic acid morpholin-4-yl ester is available from several chemical suppliers, including BOC Sciences and AOBChem USA. These companies provide the compound in various quantities, often with purity levels around 95%.